
A Guide to pyOpenSci: Empowering
Reproducible Scientific Programming

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Pyopen

Cat. No.: B1259295

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the tutorials and resources offered by

pyOpenSci, a community dedicated to promoting open and reproducible scientific

programming in Python. The content is tailored for researchers and professionals in scientific

fields, including drug development, who are looking to enhance their software development and

data analysis skills. This guide outlines pyOpenSci's educational offerings, details their

community-driven review processes, and provides clear, actionable workflows for beginners in

scientific programming.

Core Educational Offerings
pyOpenSci provides a comprehensive set of tutorials designed to be beginner-friendly and

directly applicable to scientific workflows.[1][2] These resources are developed and maintained

by a community of scientists and developers, ensuring their relevance and quality.[3] The

tutorials are primarily focused on best practices for creating, sharing, and maintaining scientific

software.
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The educational content is organized into several key series, each targeting a specific area of

scientific programming. The following table summarizes the main tutorial series and their core

topics.
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Tutorial Series Core Topics Covered Target Audience

Create a Python Package

Introduction to Python

packages, creating a package

with Hatch, publishing to PyPI

and conda-forge.[2]

Beginners with no prior

packaging experience.[1]

Package Metadata

Adding a README file,

configuring the pyproject.toml

file for publication.

Users who have created a

basic package and want to

prepare it for distribution.

Packaging Tool Tutorials

In-depth guide to using Hatch

for package creation and

management.[4]

Beginners and those looking to

adopt modern Python

packaging tools.

Contribute to Open Source

Navigating GitHub, finding an

issue, forking a repository,

making edits, and submitting a

pull request.[5]

Individuals new to open-source

contribution.

Clean Code

Principles of "clean code,"

writing expressive and

"Pythonic" code, linting,

formatting, and the "Don't

Repeat Yourself" (DRY)

principle.[5][6]

All scientific programmers

looking to improve code quality

and maintainability.

Code Checks

Writing Python functions,

adding checks to functions,

handling multiple parameters,

using conditionals, and

managing common

exceptions.[5]

Programmers aiming to write

more robust and error-resistant

code.

Package & Share Your Code

Sharing code on GitHub,

obtaining a DOI with Zenodo,

and executing a Python

package or script.[5]

Researchers who want to

make their code citable and

easily accessible.
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Methodological Protocols
To ensure high-quality and accessible scientific software, pyOpenSci has established detailed

protocols for both software peer review and tutorial development. These processes are

transparent and community-driven.

Protocol for pyOpenSci Software Peer Review
The pyOpenSci software peer-review process is designed to be thorough and constructive,

ensuring that reviewed packages meet high standards of quality and usability. The key stages

of this protocol are as follows:

Pre-Submission Inquiry (Optional): Authors can submit a pre-submission inquiry to determine

if their package is within the scope of pyOpenSci's review. An editor-in-chief assesses the

package's fit and performs a basic check of its infrastructure.[7]

Submission: The author submits the package for review by opening an issue in the

pyopensci/software-review repository on GitHub, using the provided software submission

template.[7]

Editor-in-Chief Review: The editor-in-chief conducts an initial review of the submitted

package for scope and minimal infrastructure requirements.[7]

Editor Assignment and Reviewer Selection: An editor is assigned to the submission and is

responsible for finding at least two reviewers for the package.

Peer Review: The assigned reviewers conduct a detailed review of the package based on

pyOpenSci's review criteria.

Author Response: The author responds to the feedback provided by the reviewers and

makes necessary revisions to the package.[7]

Package Acceptance: Once the reviewers are satisfied with the revisions, the editor performs

a final check and officially accepts the package.[7]

Post-Acceptance: The pyOpenSci team adds a peer-reviewed badge to the package's

README, creates a new release on GitHub, and adds the package and its authors to the
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pyOpenSci website.[7]

Protocol for pyOpenSci Tutorial Contribution and
Review
pyOpenSci's tutorials are developed through a multi-stage, community-driven review process

to ensure they are accurate, accessible, and beginner-friendly.[3]

Content Authoring: A content author, who may be a pyOpenSci staff member or a community

contributor, creates an initial draft of the tutorial.[3]

Expert Feedback: The draft is shared with subject matter experts who provide feedback on

the technical accuracy and completeness of the content.[3]

Community Review: The tutorial is then opened for community review via a pull request on

GitHub. Community reviewers provide feedback on the clarity, usability, and accessibility of

the material.

Revision and Integration: The content author incorporates the feedback from the community

review, making revisions to improve the tutorial.

Publication: Once the review process is complete and the content is finalized, the tutorial is

published on the pyOpenSci website.

Visualizing Key Workflows
To better illustrate the core processes described in this guide, the following diagrams have

been created using the DOT language.
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Python Package Creation and Publication Workflow.
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pyOpenSci Content Development and Review Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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